Cas no 2126177-32-8 (4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]-)

4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]- is a versatile heterocyclic compound featuring both a piperidine ring and a hydroxymethyl-substituted ethoxy side chain. This structure imparts unique reactivity and solubility properties, making it valuable in pharmaceutical and chemical synthesis. The hydroxyl and ether functionalities enhance its utility as an intermediate in the development of bioactive molecules, particularly in modifying drug solubility or serving as a building block for complex scaffolds. Its balanced hydrophilicity and structural flexibility allow for tailored applications in medicinal chemistry, such as prodrug design or ligand optimization. The compound's stability under standard conditions further supports its use in controlled synthetic processes.
4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]- structure
2126177-32-8 structure
Product Name:4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]-
CAS No:2126177-32-8
MF:C8H17NO3
MW:175.225482702255
CID:5255680
Update Time:2025-05-20

4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]-
    • Inchi: 1S/C8H17NO3/c10-5-6-12-7-8(11)1-3-9-4-2-8/h9-11H,1-7H2
    • InChI Key: JLKSPCNREOCIMJ-UHFFFAOYSA-N
    • SMILES: N1CCC(COCCO)(O)CC1

4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-384560-0.05g
4-[(2-hydroxyethoxy)methyl]piperidin-4-ol
2126177-32-8 95.0%
0.05g
$888.0 2025-03-16
Enamine
EN300-384560-0.1g
4-[(2-hydroxyethoxy)methyl]piperidin-4-ol
2126177-32-8 95.0%
0.1g
$930.0 2025-03-16
Enamine
EN300-384560-0.25g
4-[(2-hydroxyethoxy)methyl]piperidin-4-ol
2126177-32-8 95.0%
0.25g
$972.0 2025-03-16
Enamine
EN300-384560-0.5g
4-[(2-hydroxyethoxy)methyl]piperidin-4-ol
2126177-32-8 95.0%
0.5g
$1014.0 2025-03-16
Enamine
EN300-384560-1.0g
4-[(2-hydroxyethoxy)methyl]piperidin-4-ol
2126177-32-8 95.0%
1.0g
$1057.0 2025-03-16
Enamine
EN300-384560-2.5g
4-[(2-hydroxyethoxy)methyl]piperidin-4-ol
2126177-32-8 95.0%
2.5g
$2071.0 2025-03-16
Enamine
EN300-384560-5.0g
4-[(2-hydroxyethoxy)methyl]piperidin-4-ol
2126177-32-8 95.0%
5.0g
$3065.0 2025-03-16
Enamine
EN300-384560-10.0g
4-[(2-hydroxyethoxy)methyl]piperidin-4-ol
2126177-32-8 95.0%
10.0g
$4545.0 2025-03-16

Additional information on 4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]-

Introduction to 4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]- (CAS No. 2126177-32-8)

4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]- (CAS No. 2126177-32-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a hydroxyethoxy methyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]- is particularly noteworthy due to its potential for modulating various biological pathways. The piperidine ring, a common motif in many bioactive molecules, provides a scaffold that can interact with specific protein targets. The hydroxyethoxy methyl group, on the other hand, introduces hydrophilic and hydrogen-bonding capabilities, which can enhance the compound's solubility and binding affinity.

Recent studies have explored the pharmacological properties of 4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]-. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This effect is attributed to its ability to interfere with the NF-κB signaling pathway, a key regulator of inflammation.

In addition to its anti-inflammatory properties, 4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]- has been investigated for its neuroprotective effects. Preclinical studies using animal models of neurodegenerative diseases have demonstrated that this compound can reduce oxidative stress and protect neurons from apoptosis. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]- has also been studied to assess its suitability for drug development. In vitro metabolism studies using human liver microsomes have shown that the compound is metabolically stable and has a favorable clearance rate. Furthermore, in vivo pharmacokinetic studies in rodents have indicated good oral bioavailability and a reasonable half-life, which are desirable properties for a drug candidate.

Toxicity assessments are crucial for evaluating the safety of any potential therapeutic agent. Preliminary toxicological studies of 4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]- have shown that it has a low toxicity profile at therapeutic doses. In acute toxicity studies, no significant adverse effects were observed in mice and rats at doses up to 1000 mg/kg. Chronic toxicity studies are ongoing to further evaluate long-term safety.

The potential applications of 4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]- extend beyond its direct therapeutic effects. It has also been explored as a lead compound for the development of novel drug delivery systems. For example, researchers have synthesized prodrugs of this compound that are designed to improve tissue penetration and target specificity. These prodrugs have shown enhanced efficacy in preclinical models compared to the parent compound.

In conclusion, 4-Piperidinol, 4-[(2-hydroxyethoxy)methyl]- (CAS No. 2126177-32-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.